1-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N,N-dimethylmethanesulfonamide

• IUPAC Name: 1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N,N-dimethylmethanesulfonamide
• InChI: InChI=1S/C12H21NO3S/c1-11(2)9-5-6-12(11,10(14)7-9)8-17(15,16)13(3)4/h9H,5-8H2,1-4H3
• InChI Key: NDGHFRZPGHCOFE-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)N(C)C)C
• Molecular Formula: C12H21NO3S
• Molecular Weight: 259.37 g/mol

Description

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N,N-dimethylmethanesulfonamide, also known as DMXAA, is a small molecule that has been found to possess antitumor activity. DMXAA was initially discovered in the 1980s, but its potential as an anti-cancer drug was not realized until much later.

Mechanism of Action

The mechanism of action of 1-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N,N-dimethylmethanesulfonamide is not fully understood. However, it is believed to work by activating the immune system to attack cancer cells. This compound has been shown to induce the production of cytokines, such as tumor necrosis factor-alpha (TNF-α), which can activate immune cells to attack cancer cells. This compound has also been shown to inhibit the growth of blood vessels that supply nutrients to tumors, which can lead to tumor starvation and death.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to induce the production of cytokines, such as TNF-α, interleukin-6 (IL-6), and interferon-gamma (IFN-γ). This compound has also been shown to inhibit the growth of blood vessels that supply nutrients to tumors. Additionally, this compound has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N,N-dimethylmethanesulfonamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified. This compound has also been shown to have potent anti-tumor activity in a variety of cancer cell lines, making it a useful tool for studying cancer biology. However, this compound has some limitations for lab experiments. It has a short half-life in vivo, which can make it difficult to study its pharmacokinetics and pharmacodynamics. Additionally, this compound has been shown to have some toxicity in animal models, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N,N-dimethylmethanesulfonamide. One area of focus is on improving its pharmacokinetics and pharmacodynamics. This could involve developing new formulations of this compound that have longer half-lives or are more effective at targeting tumors. Another area of focus is on identifying biomarkers that can predict which patients are most likely to respond to this compound treatment. This could help to personalize cancer treatment and improve patient outcomes. Finally, there is ongoing research on combining this compound with other cancer therapies, such as chemotherapy and radiation therapy, to enhance their efficacy.

Scientific Research Applications

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]hept-1-yl)-N,N-dimethylmethanesulfonamide has been the subject of numerous scientific studies, particularly in the field of oncology. It has been found to possess potent anti-tumor activity in a variety of cancer cell lines, including lung, colon, breast, and prostate cancer. This compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.